ethyl 3-ethoxy-2,4,5-trifluorobenzoate
Overview
Description
Ethyl 3-ethoxy-2,4,5-trifluorobenzoate is a chemical compound with the molecular formula C11H11F3O3 . It has a molecular weight of 248.2 and is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11F3O3/c1-3-16-10-8(13)6(11(15)17-4-2)5-7(12)9(10)14/h5H,3-4H2,1-2H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The compound is stored at room temperature .Scientific Research Applications
Synthesis of Trifluoromethyl Heterocycles Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, closely related to ethyl 3-ethoxy-2,4,5-trifluorobenzoate, serves as a versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles. These include trifluoromethyl-oxazoles, -thiazoles, -imidazoles, -1,2,4-triazines, and -pyridines. The synthesis involves rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions (Honey et al., 2012).
Facilitating Synthesis in Microflow Systems The compound plays a role in the synthesis of 2,4,5-trifluorobenzoic acid, a valuable intermediate in pharmaceuticals and material science. A continuous microflow process leverages an aryl-Grignard reagent generated from 2,4,5-trifluorobromobenzene and ethylmagnesium bromide. This process leads to the high-yield, high-purity synthesis of 2,4,5-trifluorobenzoic acid, showcasing the compound's utility in microflow systems (Deng et al., 2015).
Ligand Formation for Metal Complexes Ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates, including derivatives of this compound, can undergo condensation with 2-aminobenzoic acid. This process yields compounds that act as O,N,O-tridentate ligands, forming metal complexes with nickel(ii) and copper(ii) (Kudyakova et al., 2009).
Building Blocks for Various Chemical Structures The compound is integral in synthesizing various chemical structures, such as 5-substituted 2-ethoxy-1,3,4-oxadiazoles. These structures serve as building blocks toward 3,5-disubstituted 1,3,4-oxadiazol-2(3H)-ones, demonstrating its utility in creating complex organic molecules (Wet-osot et al., 2017).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or spray; washing hands and face thoroughly after handling; and wearing protective gloves, eye protection, and face protection .
properties
IUPAC Name |
ethyl 3-ethoxy-2,4,5-trifluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3O3/c1-3-16-10-8(13)6(11(15)17-4-2)5-7(12)9(10)14/h5H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSQUALRSPKPAOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1F)F)C(=O)OCC)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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